2-methoxy-4,5-dimethyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C20H27N3O3S/c1-15-12-18(26-3)19(13-16(15)2)27(24,25)22-14-17-7-10-23(11-8-17)20-6-4-5-9-21-20/h4-6,9,12-13,17,22H,7-8,10-11,14H2,1-3H3
• InChI Key: ZTLDCCLVIPDWOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC2CCN(CC2)C3=CC=CC=N3)OC
• Molecular Formula: C20H27N3O3S
• Molecular Weight: 389.5 g/mol
• CAS No.: 1234872-52-6

Description

2-methoxy-4,5-dimethyl-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H27N3O3S and its molecular weight is 389.51. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups containing Schiff base, which include structural analogs of the specified compound, have been reported. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potentially useful as Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020); (Öncül, Öztürk, & Pişkin, 2022).

Corrosion Inhibition

A study on the corrosion inhibition properties of piperidine derivatives, including a detailed analysis of their adsorption behaviors on iron surfaces, reveals their potential in preventing metal corrosion. The findings indicate that these compounds could serve as effective corrosion inhibitors, which is essential for protecting materials in industrial applications (Kaya et al., 2016).

Synthetic Organic Chemistry

Research into methylbenzenesulfonamide CCR5 antagonists showcases the synthesis and structural characterization of compounds with benzenesulfonamide moieties. These compounds have been identified as potential candidates for drug development, particularly as small molecular antagonists targeting preparations in the prevention of HIV-1 infection (Cheng De-ju, 2015).

Catalysis

Studies on palladium aryl sulfonate phosphine catalysts for the copolymerization of acrylates with ethene demonstrate the utility of benzenesulfonamide derivatives in catalysis. These catalysts facilitate the formation of high molecular weight polymers, indicating their potential in polymer science and engineering (Skupov et al., 2007).